Cas no 4628-21-1 (2-Butene, 1-chloro-,(2Z)- (9CI))

• Product Name: 2-Butene, 1-chloro-,(2Z)- (9CI)
• CAS No: 4628-21-1
• MF: C₄H₇Cl
• MW: 90.5513803958893
• CID: 329938
• PubChem ID: 5463237
• Update Time: 2025-04-19

2-Butene, 1-chloro-,(2Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butene, 1-chloro-,(2Z)- (9CI)
• (Z)-1-Chlorobut-2-ene
• (3Z)-1,1,1-trifluoro-4-sulfanyl-4-thiophen-2-ylbut-3-en-2-one
• 2-Butene, 1-chloro-, (Z)-
• AI3-15322
• cis-1-Chloro-2-butene
• cis-Crotyl chloride
• Isocrotylchlorid
• CIS-4-CHLORO-2-BUTENE
• DII0D943IO
• 1-Chloro-2-butene, (2Z)-
• (Z)-CROTYL CHLORIDE
• 4628-21-1
• CIS-BUT-2-ENYL CHLORIDE
• YTKRILODNOEEPX-IHWYPQMZSA-N
• CIS-.GAMMA.-METHALLYL CHLORIDE
• Q27276414
• (Z)-1-Chloro-but-2-ene
• 1-CHLORO-2-BUTENE (Z)-FORM [MI]
• 2-Butene, 1-chloro-, (2Z)-
• (Z)-1-CHLORO-2-BUTENE
• cis-1-chloro-but-2-ene
• UNII-DII0D943IO
• NS00082560
• DTXSID601026536
• EINECS 225-041-3
• (Z)-2-BUTENYL CHLORIDE
• (2Z)-1-chloro-2-butene

• Inchi： 1S/C4H7Cl/c1-2-3-4-5/h2-3H,4H2,1H3/b3-2-
• InChI Key： YTKRILODNOEEPX-IHWYPQMZSA-N
• SMILES： ClC/C=C\C

Computed Properties

• Exact Mass: 90.02360
• Monoisotopic Mass: 90.0236279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9366
• Melting Point: -96°C (estimate)
• Boiling Point: 69.71°C (estimate)
• Refractive Index: 1.4365
• PSA: 0.00000
• LogP: 1.80130